Cas no 2227888-16-4 (2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227888-16-4
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5569148
• PubChem ID: 165594184
• Update Time: 2025-08-03

2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227888-16-4
• EN300-1633598
• 2-(furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C11H18N2O/c1-8(2)13-6-5-9(12)11(13)10-4-3-7-14-10/h3-4,7-9,11H,5-6,12H2,1-2H3/t9-,11-/m1/s1
• InChI Key： HMBVOXRMCRTELK-MWLCHTKSSA-N
• SMILES： O1C=CC=C1[C@H]1[C@@H](CCN1C(C)C)N

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine

Comprehensive Overview of 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227888-16-4)

The compound 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227888-16-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive pyrrolidine core, coupled with a furan ring and an isopropyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter activity. The compound's amine functionality further enhances its reactivity, enabling diverse derivatization pathways.

In recent years, the demand for heterocyclic compounds like 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine has surged due to their role in designing next-generation therapeutics. A trending topic in 2024 is the exploration of sustainable synthesis methods for such molecules, aligning with the global push for green chemistry. Scientists are investigating catalytic asymmetric synthesis to produce this compound with higher enantiopurity, addressing the growing need for chiral drugs. Additionally, its furan moiety has been linked to antioxidant properties, sparking interest in its use for neuroprotective agents.

The pharmacological profile of CAS No. 2227888-16-4 is under rigorous study, with preliminary data suggesting interactions with G-protein-coupled receptors (GPCRs). This aligns with current industry trends focusing on precision medicine and targeted therapies. Computational chemists are employing AI-driven molecular docking simulations to predict its binding affinities, a hot topic in drug discovery forums. Meanwhile, agrochemical researchers are evaluating its derivatives as potential eco-friendly pesticides, capitalizing on the furan ring's bioactivity against plant pathogens.

From a commercial perspective, 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine is classified as a high-value fine chemical, with suppliers emphasizing cGMP compliance for pharmaceutical-grade batches. The compound's stability under physiological conditions makes it attractive for prodrug development, another trending area in biopharmaceuticals. Analytical methods like HPLC-MS and NMR spectroscopy are routinely used for quality control, reflecting the industry's emphasis on analytical validation.

Environmental considerations are also shaping research around this molecule. Recent publications discuss its biodegradation pathways and ecotoxicological profile, responding to regulatory demands for safer chemicals. The European Chemicals Agency (ECHA) has included similar pyrrolidine derivatives in its REACH screening programs, making CAS 2227888-16-4 a compound of interest for regulatory science specialists.

Innovative applications continue to emerge, such as incorporating 2-(Furan-2-yl)-1-(propan-2-yl)pyrrolidin-3-amine into metal-organic frameworks (MOFs) for controlled drug delivery. This intersects with the booming field of nanomedicine, where precise molecular engineering is crucial. Patent databases show increasing activity around this chemical space, particularly for neurological disorder treatments and cognitive enhancers.

For synthetic chemists, the compound's stereogenic center presents both a challenge and opportunity. Current organic chemistry discussions highlight improved enantioselective reduction techniques to access its optically pure forms. The pyrrolidine-3-amine scaffold is also being studied for catalysis applications, demonstrating the molecule's cross-disciplinary relevance.

As the scientific community moves toward data-driven research, cheminformatics tools are being used to map the structure-activity relationships (SAR) of 2227888-16-4 derivatives. Open-source platforms like PubChem and ChEMBL now feature this compound in their bioactivity databases, facilitating collaborative discoveries. This aligns perfectly with the open science movement gaining traction across academia and industry.